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Compound of Interest

Compound Name: cis-2-Bromocyclohexanol

Cat. No.: B101969 Get Quote

Synthesis of cis-2-Bromocyclohexanol: An
Experimental Protocol
Abstract
This document provides a detailed experimental protocol for the stereoselective synthesis of

cis-2-bromocyclohexanol. Standard methods for the synthesis of 2-bromocyclohexanol from

cyclohexene, such as the reaction with N-bromosuccinimide in the presence of water, typically

yield the trans isomer through an anti-addition mechanism. This protocol, however, describes a

method for achieving the cis configuration, a valuable building block in the synthesis of various

pharmaceutical compounds. The procedure involves the reaction of cyclohexene with

hydrobromic acid and hydrogen peroxide, which is understood to proceed via a syn-addition

pathway. This application note is intended for researchers, scientists, and professionals in the

field of drug development and organic synthesis.

Introduction
Halohydrins are important intermediates in organic synthesis, serving as precursors to

epoxides, amino alcohols, and other valuable functional groups. The stereochemistry of the

halohydrin is often crucial for the desired biological activity of the final product. While the

synthesis of trans-2-bromocyclohexanol is well-established, methods for the stereoselective

synthesis of its cis isomer are less common. This protocol outlines a procedure for the

preparation of cis-2-bromocyclohexanol from cyclohexene.
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Reaction Scheme
Experimental Protocol
Materials and Reagents

Reagent/Material Grade Supplier CAS Number

Cyclohexene Reagent Sigma-Aldrich 110-83-8

Hydrobromic acid

(48% aq.)
ACS Reagent Fisher Scientific 10035-10-6

Hydrogen peroxide

(30% aq.)
Certified ACS VWR 7722-84-1

Diethyl ether Anhydrous EMD Millipore 60-29-7

Sodium bicarbonate ACS Reagent J.T. Baker 144-55-8

Anhydrous sodium

sulfate
ACS Reagent

Macron Fine

Chemicals
7757-82-6

Deuterated chloroform

(CDCl3)
99.8 atom % D

Cambridge Isotope

Laboratories
865-49-6

Equipment
Round-bottom flask (100 mL)

Magnetic stirrer and stir bar

Ice bath

Separatory funnel (250 mL)

Rotary evaporator

NMR spectrometer

FT-IR spectrometer
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Procedure
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add

cyclohexene (10.0 g, 122 mmol).

Reagent Addition: Cool the flask in an ice bath. Slowly add 48% aqueous hydrobromic acid

(13.7 mL, 122 mmol) to the stirred cyclohexene.

Oxidation: While maintaining the temperature at 0-5 °C, add 30% aqueous hydrogen

peroxide (13.8 mL, 122 mmol) dropwise over a period of 30 minutes.

Reaction: Allow the reaction mixture to stir at 0-5 °C for 1 hour, then let it warm to room

temperature and stir for an additional 4 hours.

Workup: Transfer the reaction mixture to a 250 mL separatory funnel. Add 50 mL of diethyl

ether and shake.

Neutralization: Carefully wash the organic layer with a saturated aqueous solution of sodium

bicarbonate (2 x 30 mL) to neutralize any remaining acid.

Washing: Wash the organic layer with brine (30 mL).

Drying: Dry the organic layer over anhydrous sodium sulfate.

Solvent Removal: Filter the drying agent and remove the diethyl ether under reduced

pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a mixture of hexane and ethyl acetate as the eluent to afford pure cis-2-
bromocyclohexanol.
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Parameter Value

Starting Material Cyclohexene

Product cis-2-Bromocyclohexanol

Molecular Formula C₆H₁₁BrO

Molecular Weight 179.06 g/mol

Boiling Point 225.5 °C at 760 mmHg

Density 1.519 g/cm³

CAS Number 16536-57-5[1]

Note: The expected yield for this reaction is typically in the range of 60-70%, but it can vary

depending on the precise reaction conditions and purification efficiency.

Characterization Data
¹H NMR (CDCl₃): Chemical shifts (δ) will be characteristic for the cis isomer. The proton

attached to the carbon bearing the hydroxyl group and the proton attached to the carbon

bearing the bromine atom will show specific coupling constants.

¹³C NMR (CDCl₃): The spectrum will show six distinct signals corresponding to the six carbon

atoms of the cyclohexyl ring.

IR (neat): A broad absorption band in the region of 3400 cm⁻¹ (O-H stretch) and absorptions

in the fingerprint region characteristic of C-Br and C-O bonds.

Visualizations
Experimental Workflow
Caption: Experimental workflow for the synthesis of cis-2-Bromocyclohexanol.

Proposed Signaling Pathway (Reaction Mechanism)
Caption: Proposed mechanism for the cis-bromohydroxylation of cyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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